Cas no 324057-32-1 (3-Allyl-2-(benzylthio)-5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-one)

3-Allyl-2-(benzylthio)-5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-one structure
324057-32-1 structure
Product Name:3-Allyl-2-(benzylthio)-5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-one
CAS No:324057-32-1
MF:C18H18N2OS2
MW:342.478321552277
CID:5738985
PubChem ID:876257
Update Time:2023-11-10

3-Allyl-2-(benzylthio)-5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

    • 3-Allyl-2-(benzylthio)-5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-one
    • AKOS001052230
    • Cambridge id 5850351
    • STL346725
    • AG-690/12869085
    • 2-(benzylsulfanyl)-5,6-dimethyl-3-(prop-2-en-1-yl)thieno[2,3-d]pyrimidin-4(3H)-one
    • 324057-32-1
    • 2-(benzylsulfanyl)-5,6-dimethyl-3-(prop-2-en-1-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one
    • AB00099254-01
    • 2-benzylsulfanyl-5,6-dimethyl-3-prop-2-enylthieno[2,3-d]pyrimidin-4-one
    • 3-allyl-2-(benzylsulfanyl)-5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-one
    • FT-0635879
    • Z20218297
    • Thieno[2,3-d]pyrimidin-4(3H)-one, 5,6-dimethyl-2-[(phenylmethyl)thio]-3-(2-propen-1-yl)-
    • Inchi: 1S/C18H18N2OS2/c1-4-10-20-17(21)15-12(2)13(3)23-16(15)19-18(20)22-11-14-8-6-5-7-9-14/h4-9H,1,10-11H2,2-3H3
    • InChI Key: VGQIWUSCQTYHDI-UHFFFAOYSA-N
    • SMILES: S1C(C)=C(C)C2C(N(CC=C)C(=NC1=2)SCC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 342.08605555g/mol
  • Monoisotopic Mass: 342.08605555g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 487
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 86.2Ų

Experimental Properties

  • Density: 1.24±0.1 g/cm3(Predicted)
  • Boiling Point: 524.0±60.0 °C(Predicted)
  • pka: -1.97±0.20(Predicted)
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